Cas no 1075178-57-2 (3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile
• CAS No: 1075178-57-2
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5914736
• PubChem ID: 66629185
• Update Time: 2025-11-07

3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile
• Benzenepropanenitrile, 3-bromo-β-hydroxy-4-methoxy-
• 3-Bromo-β-hydroxy-4-methoxybenzenepropanenitrile

• Inchi： 1S/C10H10BrNO2/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6,9,13H,4H2,1H3
• InChI Key： NLKVAPBAECFWGL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)Br)OC)(O)CC#N

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• Boiling Point: 434.2±45.0 °C(Predicted)
• pka: 12.78±0.20(Predicted)

Additional information on 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile

Professional Introduction to 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2)

3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for various applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The presence of both bromo and methoxy substituents on the aromatic ring, combined with the hydroxyl and nitrile functional groups on the aliphatic side chain, makes it a versatile building block for the development of novel therapeutic agents.

The chemical structure of 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2) imparts distinct chemical properties that are advantageous for synthetic applications. The bromo group serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Meanwhile, the methoxy group introduces electronic and steric effects that can modulate the reactivity and binding affinity of the compound in biological systems. The hydroxyl and nitrile groups contribute to hydrogen bonding capabilities and potential interactions with biological targets, respectively.

In recent years, there has been a growing interest in exploring the pharmacological potential of aromatic nitriles as they exhibit diverse biological activities. 3-hydroxypropanenitrile derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2) may enhance its interaction with biological targets, making it a valuable scaffold for drug design. For instance, studies have shown that aromatic nitriles can inhibit enzymes involved in cancer cell proliferation by disrupting key signaling pathways.

The synthesis of 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2) involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of 3-bromo-4-methoxybenzaldehyde with cyanoacetate derivatives under basic conditions, followed by hydrolysis to introduce the hydroxyl group. This method leverages classical organic reactions such as condensation and hydrolysis, showcasing the compound's versatility in synthetic chemistry.

The pharmacological evaluation of 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2) has revealed promising results in preclinical studies. Researchers have demonstrated its ability to modulate enzymes such as tyrosine kinases and cyclin-dependent kinases, which are critical in cancer progression. Additionally, the compound has shown potential in inhibiting inflammatory pathways by interacting with transcription factors like NF-κB. These findings underscore its therapeutic relevance and highlight its potential as a lead compound for further drug development.

The structural features of 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2) also make it an attractive candidate for computational studies aimed at understanding its binding interactions with biological targets. Molecular docking simulations have been employed to predict how this compound might bind to enzymes or receptors involved in disease pathways. Such computational approaches provide valuable insights into the molecular recognition processes and can guide experimental efforts toward optimizing its pharmacological properties.

In conclusion, 3-(3-bromo-4-methoxyphenyl)-3-hydroxypropanenitrile (CAS No. 1075178-57-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural composition enables diverse synthetic applications and biological interactions, making it a valuable tool for medicinal chemists exploring new therapeutic strategies. As research continues to uncover its pharmacological benefits, this compound is poised to play a crucial role in the discovery and development of novel drugs targeting various diseases.